Cas no 72702-74-0 (Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-)

• Product name: Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-
• CAS No: 72702-74-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 550072
• PubChem ID: 29923812

Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-
• 1-(2-CYANO-ACETYL)-1-METHYL-3-PHENYL-UREA
• 2-Cyano-N-methyl-N-(phenylcarbamoyl)acetamide
• AG-G-86397
• CTK5D6673
• N-Cyanacetyl-N-methyl-N'-phenyl-harnstoff
• N-cyanoacetyl-N-methyl-N'-phenyl-urea
• 72702-74-0
• AKOS015964245
• DTXSID70652237

• Inchi： InChI=1S/C11H11N3O2/c1-14(10(15)7-8-12)11(16)13-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,13,16)
• InChI Key： XCDSTZPYNFMCGC-UHFFFAOYSA-N
• SMILES： CN(C(=O)CC#N)C(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.2